VD2-D3
VD2-D3
VD2-D3 is a deuterated form of vitamin D.
Brand Name:
Vulcanchem
CAS No.:
1217448-46-8
VCID:
VC0002141
InChI:
InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13-/t20-,22+,25-,26+,27-,28+/m0/s1/i4D2,13D
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula:
C28H44O
Molecular Weight:
399.677
VD2-D3
CAS No.: 1217448-46-8
Inhibitors
VCID: VC0002141
Molecular Formula: C28H44O
Molecular Weight: 399.677
| CAS No. | 1217448-46-8 |
|---|---|
| Product Name | VD2-D3 |
| Molecular Formula | C28H44O |
| Molecular Weight | 399.677 |
| IUPAC Name | (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]-1-deuterioethylidene]-4-(dideuteriomethylidene)cyclohexan-1-ol |
| Standard InChI | InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13-/t20-,22+,25-,26+,27-,28+/m0/s1/i4D2,13D |
| Standard InChIKey | MECHNRXZTMCUDQ-OQGZBSKRSA-N |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Description | VD2-D3 is a deuterated form of vitamin D. |
| Synonyms | (1S,3E)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]-1-deuterioethylidene]-4-(dideuteriomethylidene)cyclohexan-1-ol |
| Last Modified | Aug 20 2021 |
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